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Compound of Interest

Compound Name: Ferrocenecarboxaldehyde

Cat. No.: B1581853

Essential Safety and Handling Guide for
Ferrocenecarboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Ferrocenecarboxaldehyde. Adherence to these guidelines is
critical for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Classification

Ferrocenecarboxaldehyde is classified as hazardous.[1] It is toxic if swallowed and may
cause skin, eye, and respiratory irritation.[2]

Hazard Classification Description

Acute Oral Toxicity Category 3: Toxic if swallowed.[1][3][4][5]
Skin Corrosion/Irritation May cause skin irritation.[2]

Serious Eye Damage/Irritation May cause serious eye irritation.[2]
Specific Target Organ Toxicity May cause respiratory irritation.[2]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling

Ferrocenecarboxaldehyde to minimize exposure and ensure personal safety.

PPE Category

Specification

Standard

Eye Protection

Chemical safety goggles or

eyeglasses with side shields.

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[3]

Hand Protection

Appropriate chemical-resistant

gloves.

Inspect gloves before use for
permeability and breakthrough
time.[6]

Body Protection

Protective clothing to prevent

skin exposure.

Lab coat, long pants, and

closed-toe shoes.[1][3]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Use if exposure limits are
exceeded or if irritation is
experienced.[1][3] A type N95
(US) respirator is

recommended.

Safe Handling and Storage Protocol

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Handling:

Do not breathe dust.[1][3]

Avoid contact with eyes, skin, and clothing.[1][3]

Do not ingest. If swallowed, seek immediate medical assistance.[1][3]

Handle the product only in a closed system or with appropriate exhaust ventilation.[1][3][5]
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e Wash hands and any exposed skin thoroughly after handling.[3]
e Do not eat, drink, or smoke when using this product.[3][5]
Storage:

o Store in a locked-up, dry, cool, and well-ventilated place.[3][5]

o Keep the container tightly closed.[3][5][6]

« Recommended storage temperature is 2-8°C.

Emergency First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First-Aid Procedure

IF SWALLOWED: Immediately call a POISON
Ingestion CENTER or doctor/physician.[3][4] Rinse mouth
with water.[3][5]

Remove to fresh air. If breathing is difficult, give
oxygen. If not breathing, give artificial

Inhalation o ) ] ) )
respiration. Seek immediate medical attention.

[1]3]

Wash off immediately with soap and plenty of
water while removing all contaminated clothing

Skin Contact . . . .
and shoes. Seek immediate medical attention.

[3]4]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1][3][6]

Accidental Release and Disposal Plan
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A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

Accidental Release:

Ensure adequate ventilation and wear appropriate PPE, including a self-contained breathing
apparatus and protective suit.[1][4]

Remove all sources of ignition.[7]

Sweep up the spilled material and shovel it into a suitable container for disposal.[1][4]

Avoid generating dust.[6]

Prevent the chemical from entering drains or the environment.[1][3][4]
Disposal:
» Dispose of contents and container to an approved waste disposal plant.[3][5]

o Waste is classified as hazardous and must be disposed of in accordance with European
Directives and local regulations.[4]

Experimental Workflow for Handling
Ferrocenecarboxaldehyde

The following diagram outlines the standard procedure for safely handling
Ferrocenecarboxaldehyde in a laboratory setting.
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BENGHE

Preparation Phase
Figure 1. Standard operational workflow for handling Ferrocenecarboxaldehyde.
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Figure 1. Standard operational workflow for handling Ferrocenecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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